tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate (TBPPC) is an organic compound belonging to the class of tertiary amines and phosphonates. TBPPC is a versatile reagent used in organic synthesis, and has recently been studied for its potential applications in the fields of medicine and biochemistry.
Scientific Research Applications
Tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate has been studied for its potential applications in the fields of medicine and biochemistry. It has been used as a reagent in the synthesis of bioactive compounds, such as inhibitors of enzymes involved in cancer metabolism and the synthesis of peptide-based therapeutics. It has also been used in the synthesis of compounds that can be used as ligands for the binding of metal ions, such as iron and copper. In addition, this compound has been used in the synthesis of compounds for the treatment of bacterial infections, and for the synthesis of compounds that can be used as inhibitors of protein-protein interactions.
Mechanism of Action
Tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate acts as a reagent in organic synthesis by forming an intermediate diethoxyphosphonate ester, which is then hydrolyzed in the presence of a base such as TEA to give the desired product. The reaction is typically carried out in anhydrous DMF at room temperature.
Biochemical and Physiological Effects
This compound has been studied for its potential applications in the fields of medicine and biochemistry. It has been used as a reagent in the synthesis of bioactive compounds, such as inhibitors of enzymes involved in cancer metabolism and the synthesis of peptide-based therapeutics. It has also been used in the synthesis of compounds that can be used as ligands for the binding of metal ions, such as iron and copper. In addition, this compound has been used in the synthesis of compounds for the treatment of bacterial infections, and for the synthesis of compounds that can be used as inhibitors of protein-protein interactions.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate is a versatile reagent that is easy to use in the laboratory, and has been successfully used in a variety of organic synthesis reactions. It is relatively inexpensive and can be stored for long periods of time without significant degradation. However, it is a relatively weak base and can be easily hydrolyzed in the presence of water. Additionally, it is not soluble in water and must be used in anhydrous DMF.
Future Directions
Tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate has a wide range of potential applications in organic synthesis and biochemistry. Future research could focus on the development of new methods for the synthesis of this compound and its derivatives, as well as the exploration of its potential applications in the fields of medicine and biochemistry. Additionally, further research could be conducted to better understand the mechanism of action and the biochemical and physiological effects of this compound. Finally, further research could be conducted to explore the advantages and limitations of this compound for lab experiments.
Synthesis Methods
Tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate can be synthesized by the reaction of tert-butyl 4-aminopiperidine-1-carboxylate (TAPC) with diethoxyphosphoryl chloride (DEPC) in the presence of a base such as triethylamine (TEA). The reaction proceeds through the formation of an intermediate diethoxyphosphonate ester, which is then hydrolyzed in the presence of TEA to give the desired product. The reaction is typically carried out in anhydrous dimethylformamide (DMF) at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-amino-4-(diethoxyphosphoryl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(diethoxyphosphoryl)piperidine-1-carboxylate with ammonia in the presence of a catalyst.", "Starting Materials": [ "tert-butyl 4-(diethoxyphosphoryl)piperidine-1-carboxylate", "ammonia", "catalyst" ], "Reaction": [ "Add tert-butyl 4-(diethoxyphosphoryl)piperidine-1-carboxylate to a reaction vessel", "Add ammonia to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and maintain it for a specific time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
2742657-53-8 |
Molecular Formula |
C14H29N2O5P |
Molecular Weight |
336.4 |
Purity |
95 |
Origin of Product |
United States |
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